(3R,4R)-3-Amino-1-hydroxy-4-methylpyrrolidin-2-one

• IUPAC Name: (3R,4R)-3-amino-1-hydroxy-4-methylpyrrolidin-2-one
• InChI: InChI=1S/C5H10N2O2/c1-3-2-7(9)5(8)4(3)6/h3-4,9H,2,6H2,1H3/t3-,4-/m1/s1
• InChI Key: SKYSFPFYQBZGDC-QWWZWVQMSA-N
• Canonical SMILES: CC1CN(C(=O)C1N)O
• Isomeric SMILES: C[C@@H]1CN(C(=O)[C@@H]1N)O
• Molecular Formula: C5H10N2O2
• DSSTOX Substance ID: DTXSID00437953
• Molecular Weight: 130.15 g/mol
• CAS RN: 130931-65-6

Description

(3R,4R)-3-Amino-1-hydroxy-4-methylpyrrolidin-2-one, also known as L-threo-3,4-dihydroxyphenylserine (L-DOPS), is a synthetic amino acid analog that is commonly used in scientific research. L-DOPS is a potent precursor of norepinephrine, a neurotransmitter that plays a key role in the regulation of various physiological processes such as blood pressure, heart rate, and mood.

Scientific Research Applications

Bioreceptor Recognition

(3R,4R)-3-Amino-1-hydroxy-4-methylpyrrolidin-2-one, known as L-687,414, has been identified as a potent glycine/N-methyl-D-aspartate (NMDA) receptor antagonist. Research indicates that the pyrrolidone ring's 3-pseudoaxial conformation is crucial for glycine receptor recognition, enhancing the compound's activity (Leeson et al., 1990).

Neuroprotection

Studies have shown that certain analogues of this compound, like 2R,4R-APDC, can protect neurons against excitotoxic degeneration. This neuroprotective effect is linked to the activation of metabotropic glutamate receptor subtypes mGlu2 and -3, suggesting potential therapeutic applications in neuroprotection (Battaglia et al., 1998).

Synthesis and Chemical Applications

Research into the catalytic decarboxylation of α-amino acids has led to the efficient synthesis of optically active compounds, including (3R)-(−)-3-hydroxypyrrolidine, highlighting the versatile application of this compound in chemical synthesis (Hashimoto et al., 1986).

Comparative Pharmacology

Comparative pharmacological studies have been conducted to understand the effects of this compound and related compounds on the central nervous system. These studies focus on aspects like anticonvulsant activity and neuroprotective effects, differentiating them from other NMDA antagonists (Tortella & Hill, 1996).

Q & A

Q1: What is the significance of developing a "short synthesis" for (3R,4R)-3-Amino-1-hydroxy-4-methylpyrrolidin-2-one (L-687,414)?

A1: Developing a short synthesis for a compound like this compound (L-687,414) is crucial for several reasons. Primarily, a shorter synthesis route often translates to a more efficient and cost-effective production process []. This is particularly important for potential pharmaceuticals, where large-scale production might be necessary. Additionally, shorter syntheses often result in reduced waste generation, making the process more environmentally friendly. Finally, a simplified synthetic route can make the compound more accessible for further research and development, potentially leading to a deeper understanding of its biological activity and therapeutic potential.